Cas no 50848-60-7 (1,4-Benzenediol, 2-bromo-6-methyl-)

• Product Name: 1,4-Benzenediol, 2-bromo-6-methyl-
• CAS No: 50848-60-7
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 363930
• PubChem ID: 11183295
• Update Time: 2025-04-19

1,4-Benzenediol, 2-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-bromo-6-methyl-
• 2-bromo-6-methylbenzene-1,4-diol
• SCHEMBL17659001
• 50848-60-7
• BS-32501
• DTXSID30457947

• Inchi： 1S/C7H7BrO2/c1-4-2-5(9)3-6(8)7(4)10/h2-3,9-10H,1H3
• InChI Key： KMACURGSVMIRPL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1O)O

Computed Properties

• Exact Mass: 201.96291
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46